
A Comparative Guide to Material Structural
Integrity Following Liquid Argon Storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Argon

Cat. No.: B3418754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The long-term storage of sensitive biological materials, pharmaceuticals, and research samples

at cryogenic temperatures is a cornerstone of modern scientific advancement. While liquid

nitrogen has traditionally been the cryogen of choice, liquid argon presents a compelling

alternative due to its inert nature, which can be critical for preventing oxidation of stored

materials. However, the extreme cold of liquid argon (boiling point: -185.9°C or 87.2 K) can

significantly impact the structural integrity of the storage containers and materials themselves.

This guide provides a comparative analysis of the performance of various materials after

exposure to liquid argon, supported by available experimental data and standardized testing

protocols.

The Impact of Cryogenic Temperatures on Material
Properties
At cryogenic temperatures, the mechanical properties of materials can change dramatically.

Polymers, metals, and composites respond differently to extreme cold. Generally, materials

tend to become harder and more brittle. For many polymers, this is associated with a ductile-to-

brittle transition as the temperature drops below their glass transition temperature.[1] Metals,

on the other hand, may see an increase in tensile strength but a decrease in fracture

toughness, with austenitic stainless steels being a notable exception that retains good ductility.

[2][3]
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This guide focuses on three key mechanical properties to assess structural integrity after liquid

argon storage:

Tensile Strength: The maximum stress a material can withstand while being stretched or

pulled before breaking.

Elastic Modulus (Young's Modulus): A measure of a material's stiffness or resistance to

elastic deformation.

Fracture Toughness: A measure of a material's resistance to the propagation of a crack.

Comparative Analysis of Material Performance
The following tables summarize the available data on the mechanical properties of various

materials at room temperature and after exposure to cryogenic conditions analogous to liquid

argon storage. It is important to note that direct, long-term aging studies in liquid argon are

limited in publicly available literature. Therefore, data from studies using liquid nitrogen

(-196°C) are included as a close proxy, as the primary effect on material properties is the

extreme cold, and both are chemically inert in most applications.

Table 1: Mechanical Properties of Polymers Before and
After Cryogenic Exposure
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Material Condition
Tensile
Strength (MPa)

Elastic
Modulus (GPa)

Elongation at
Break (%)

Polycarbonate

(PC)

Room

Temperature
~60 ~2.4 ~110

Cryogenic (4K) Increased Increased ~1

PTFE
Room

Temperature
15-35 0.5 200-400

Cryogenic

(~77K)
40-60 4-6 100-200

PEEK
Room

Temperature
~100 ~3.6 ~50

Cryogenic (77K) Increased Increased Reduced

FEP Cryogenic (77K) ~60 ~2.5 ~150

ETFE Cryogenic (77K) ~120 ~4.0 ~100

PCTFE Cryogenic (77K) ~140 ~5.0 ~50

Note: "Cryogenic" refers to temperatures in the liquid nitrogen/argon range. Specific values

can vary based on the grade of the material and the exact test conditions.

Table 2: Mechanical Properties of Metals Before and
After Cryogenic Exposure
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Material Condition
Tensile
Strength (MPa)

Yield Strength
(MPa)

Elongation at
Break (%)

304 Stainless

Steel

Room

Temperature
~580 ~290 ~55

Cryogenic (77K) ~1400 ~400 ~40

316 Stainless

Steel

Room

Temperature
~580 ~290 ~50

Cryogenic (77K) ~1300 ~580 ~45

Aluminum Alloy

(6061-T6)

Room

Temperature
~310 ~276 ~17

Cryogenic (77K) ~455 ~324 ~20

Titanium Alloy

(Ti-6Al-4V)

Room

Temperature
~950 ~880 ~14

Cryogenic (77K) ~1650 ~1550 ~8

Table 3: Mechanical Properties of Composites at Room
and Cryogenic Temperatures

Material Condition
Tensile
Strength (psi)

Compressive
Strength (psi)

Flexural
Strength (psi)

G-10 (Glass-

Epoxy)

Room

Temperature
40,000 65,000 75,000

Cryogenic

(-196°C)
Increased Increased Increased

Note: G-10 is known for its excellent performance in cryogenic environments, maintaining or

even improving its mechanical properties.[4][5][6][7]

Experimental Protocols for Material Integrity
Assessment
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To ensure accurate and comparable data, standardized testing protocols are essential. The

following outlines the methodologies for key experiments to confirm the structural integrity of

materials after liquid argon storage.

Cryogenic Immersion (Aging) Protocol
This protocol describes the long-term storage of material samples in liquid argon.

Sample Preparation Liquid Argon Immersion Post-Immersion Handling

Fabricate test specimens
(ASTM/ISO standards)

Measure initial dimensions
and weight

Pre-condition samples
(e.g., drying)

Immerse samples in liquid argon
in a dewar

Maintain at -185.9°C
for specified duration
(e.g., 30, 60, 90 days)

Controlled thawing to
room temperature

Measure final dimensions
and weight

Visually inspect for
cracks, discoloration Mechanical_Testing

Proceed to
Mechanical Testing

Click to download full resolution via product page

Figure 1: Experimental workflow for cryogenic immersion of material samples.

Tensile Testing Protocol
This protocol is based on ISO 527-2 for plastics, ASTM E8 for metals, and ASTM D3039 for

composites.[8][9][10][11][12][13][14][15][16][17][18] The test is performed on both control (un-

aged) and cryo-aged samples.
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Start

Mount specimen in
universal testing machine

Attach extensometer

Apply tensile load at a
constant crosshead speed

Record load vs. extension data

Continue until specimen fractures

Analyze data to determine:
- Tensile Strength
- Elastic Modulus

- Elongation at Break

End
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Figure 2: Workflow for tensile testing of material samples.
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Fracture Toughness Testing Protocol
Fracture toughness can be assessed using various methods, such as the single-edge notch

bend (SENB) test or the compact tension (CT) test, following standards like ASTM E399 for

metals.
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Figure 3: Workflow for fracture toughness testing.
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Signaling Pathways of Material Degradation at
Cryogenic Temperatures
While liquid argon is chemically inert, the extreme cold can induce physical changes in

materials that may be considered a form of degradation of their mechanical properties. This is

primarily a physical process rather than a chemical one.

Polymers Metals

Prolonged Exposure to
Liquid Argon (-185.9°C)

Reduced Polymer
Chain Mobility

Potential for Increased
Crystallinity

Impeded Dislocation
Movement

Embrittlement

Material_Failure

Increased Tensile and
Yield Strength

Reduced Ductility and
Fracture Toughness

(in some metals)

Click to download full resolution via product page

Figure 4: Physical pathways of material property changes at cryogenic temperatures.

Conclusion and Recommendations
The selection of materials for use in liquid argon storage is critical to ensure the long-term

safety and integrity of stored samples.

For applications requiring high strength and durability, austenitic stainless steels (e.g., 304,

316) are excellent choices. They exhibit an increase in strength at cryogenic temperatures

while maintaining good ductility.

Validation & Confirmation

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b3418754?utm_src=pdf-body
https://www.benchchem.com/product/b3418754?utm_src=pdf-body-img
https://www.benchchem.com/product/b3418754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For applications where electrical insulation and low thermal conductivity are paramount, G-

10 composites offer exceptional performance in cryogenic environments.

Polymers must be chosen with care. While some fluoropolymers like PTFE, FEP, and ETFE

perform well, many common plastics like polycarbonate can become extremely brittle and

are prone to fracture under stress at liquid argon temperatures. The degree of crystallinity

can also significantly influence the cryogenic mechanical properties of polymers.[19]

It is crucial to conduct thorough testing of any material intended for critical applications in

liquid argon. The provided experimental protocols, based on established international

standards, offer a framework for such validation.

By understanding the behavior of different materials at cryogenic temperatures and

implementing rigorous testing, researchers and drug development professionals can

confidently utilize liquid argon for the safe and effective long-term storage of valuable samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. journalspub.com [journalspub.com]

2. dl.asminternational.org [dl.asminternational.org]

3. researchgate.net [researchgate.net]

4. thegundcompany.com [thegundcompany.com]

5. G10 Material | Complete Guide to Epoxy Glass Composite [atlasfibre.com]

6. G10 - Material Specification Data Sheet | Atlas Fibre [atlasfibre.com]

7. blog.jhd-material.com [blog.jhd-material.com]

8. testresources.net [testresources.net]

9. laboratuar.com [laboratuar.com]

10. ASTM E8 | Tensile Testing Standards & Procedures - Valence [valencesurfacetech.com]

Validation & Confirmation

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b3418754?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7040685/
https://www.benchchem.com/product/b3418754?utm_src=pdf-body
https://www.benchchem.com/product/b3418754?utm_src=pdf-body
https://www.benchchem.com/product/b3418754?utm_src=pdf-custom-synthesis
https://journalspub.com/publication/uncategorized/article=13674/
https://dl.asminternational.org/technical-books/monograph/173/chapter/3554237/Tensile-Testing-at-Low-Temperatures
https://www.researchgate.net/publication/338774615_Ageing_Behaviour_of_Al-Mg-Si_Alloys_After_Cryogenic_and_Room_Temperature_Deformation
https://thegundcompany.com/wp-content/uploads/2025/05/CRYO-G-10-SPACE-by-The-Gund-Co-TB.pdf
https://www.atlasfibre.com/g10-material-complete-guide-to-epoxy-glass-composite/
https://www.atlasfibre.com/material/g-10/
https://blog.jhd-material.com/mechanical-strength-properties-of-g10-epoxy-sheet-explained
https://www.testresources.net/applications/standards/astm/astm-e8
https://www.laboratuar.com/en/testler/metal-test-laboratuvari/astm-e8-e8m-metalik-malzemelerin-cekme-testi-icin-standart-test-yontemleri/
https://www.valencesurfacetech.com/the-news/astm-e8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. infinitalab.com [infinitalab.com]

12. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

13. ISO 527-2: Tensile Testing for Plastics - Federal India Trading Company [fitcoindia.com]

14. ISO 527-2 - Tensile Testing of Plastics - STEP Lab [step-lab.com]

15. testresources.net [testresources.net]

16. sciteq.com [sciteq.com]

17. m.youtube.com [m.youtube.com]

18. m.youtube.com [m.youtube.com]

19. Ageing Behaviour of Al–Mg–Si Alloys After Cryogenic and Room Temperature
Deformation - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to Material Structural Integrity
Following Liquid Argon Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3418754#confirming-the-structural-integrity-of-
materials-stored-in-liquid-argon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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